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Compound of Interest

Compound Name: Methioninol

Cat. No.: B554992

For researchers, scientists, and drug development professionals, the proper handling and
disposal of chemical reagents are paramount to ensuring a safe and compliant laboratory
environment. This guide provides essential safety and logistical information for the disposal of
methioninol, a key reagent in various research and development applications.

While a specific, publicly available Safety Data Sheet (SDS) for methioninol is not readily
found, information on structurally similar amino alcohols and general laboratory safety protocols
provide a strong basis for its proper handling and disposal. It is crucial to always consult the
specific Safety Data Sheet provided by the manufacturer or supplier before handling any
chemical.

Immediate Safety and Handling

Methioninol is recognized as a substance that can cause skin irritation, serious eye irritation,
and may lead to respiratory irritation. Therefore, adherence to strict safety protocols is
mandatory.

Personal Protective Equipment (PPE):

o Eye Protection: Chemical safety goggles or a face shield are essential to prevent eye
contact.

e Hand Protection: Chemical-resistant gloves (e.qg., nitrile rubber) must be worn.
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» Skin and Body Protection: A lab coat or chemical-resistant apron should be worn to protect
against skin contact.

o Respiratory Protection: If working in a poorly ventilated area or if there is a risk of generating
aerosols or dust, a NIOSH-approved respirator is necessary.

Engineering Controls:
e Work should be conducted in a well-ventilated area, preferably within a chemical fume hood.

e An eyewash station and safety shower must be readily accessible in the immediate work
area.

Step-by-Step Disposal Procedures

The disposal of methioninol must be carried out in accordance with local, state, and federal
regulations. The following steps provide a general guideline:

» Waste Identification and Segregation:

o Unused or waste methioninol should be collected in a designated, properly labeled
hazardous waste container.

o Do not mix methioninol waste with other chemical waste streams unless compatibility has
been confirmed. The container should be clearly labeled with "Hazardous Waste" and the
full chemical name: "Methioninol" or "2-amino-4-(methylthio)butan-1-ol".

o Container Management:
o Use a container that is compatible with methioninol (e.g., glass or polyethylene).
o Keep the container securely closed when not in use.

o Store the waste container in a designated, well-ventilated, and secure secondary
containment area away from incompatible materials.

e Spill Management:
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o In the event of a spill, evacuate the immediate area.
o Wear the appropriate PPE as outlined above.

o For small spills, absorb the material with an inert absorbent (e.g., vermiculite, dry sand, or
earth).

o Collect the absorbed material and contaminated items into a designated hazardous waste
container.

o Clean the spill area thoroughly with a suitable solvent, followed by soap and water.

o For large spills, contact your institution's Environmental Health and Safety (EHS)
department immediately.

» Final Disposal:

o Arrange for the pickup and disposal of the hazardous waste container through your
institution's EHS department or a licensed hazardous waste disposal contractor.

o Never dispose of methioninol down the drain or in the regular trash.

Quantitative Data Summary

Due to the lack of a publicly available, specific Safety Data Sheet for methioninol, quantitative
data such as permissible exposure limits (PELS) or specific concentration thresholds for
hazardous waste classification are not available. It is imperative to refer to the manufacturer's
SDS for such specific information.

Data Point Value

Permissible Exposure Limit (PEL) Not publicly available; refer to SDS.

o Likely a hazardous waste; refer to local
Hazardous Waste Classification _
regulations and SDS.

Logical Workflow for Methioninol Disposal

© 2025 BenchChem. All rights reserved. 3/5 Tech Support


https://www.benchchem.com/product/b554992?utm_src=pdf-body
https://www.benchchem.com/product/b554992?utm_src=pdf-body
https://www.benchchem.com/product/b554992?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b554992?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

The following diagram illustrates the decision-making process for the proper disposal of
methioninol waste in a laboratory setting.

Click to download full resolution via product page

Methioninol Disposal Workflow

Disclaimer: This information is intended as a general guide. Always prioritize the information
provided in the manufacturer's Safety Data Sheet and adhere to all applicable local, state, and
federal regulations for chemical handling and waste disposal. Your institution's Environmental
Health and Safety department is the primary resource for specific guidance.

 To cite this document: BenchChem. [Proper Disposal of Methioninol: A Guide for Laboratory
Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b554992#methioninol-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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